Cas no 885953-54-8 (4-(4-methoxy-phenyl)-1h-pyrrole-3-carboxylic Acid)

• Product Name: 4-(4-methoxy-phenyl)-1h-pyrrole-3-carboxylic Acid
• CAS No: 885953-54-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1925995
• PubChem ID: 1519342
• Update Time: 2025-04-21

4-(4-methoxy-phenyl)-1h-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-phenyl)-1h-pyrrole-3-carboxylic Acid
• 885953-54-8
• 4-(4-methoxyphenyl)-1H-pyrrole-3-carboxylic Acid

• Inchi： 1S/C12H11NO3/c1-16-9-4-2-8(3-5-9)10-6-13-7-11(10)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key： GAOXDZGUHKEIQE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CNC=C1C(=O)O

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32000
• LogP: 2.38850